3-Ethoxybenzo[d]isothiazole 1,1-dioxide

• IUPAC Name: 3-ethoxy-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C9H9NO3S/c1-2-13-9-7-5-3-4-6-8(7)14(11,12)10-9/h3-6H,2H2,1H3
• InChI Key: ZTDNTGGXSZLIEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NS(=O)(=O)C2=CC=CC=C21
• Molecular Formula: C9H9NO3S
• DSSTOX Substance ID: DTXSID90355531
• Molecular Weight: 211.24 g/mol
• CAS RN: 18712-15-7

Description

The compound 3-Ethoxybenzo[d]isothiazole 1,1-dioxide is a derivative of the benzisothiazole family, which is characterized by a sulfur and nitrogen-containing heterocycle attached to a benzene ring. The ethoxy group at the 3-position indicates an ether functional group linked to the ring, providing unique chemical properties to the molecule. Benzisothiazoles and their derivatives are of significant interest due to their diverse biological activities and potential applications in pharmaceutical chemistry.

Synthesis Analysis

The synthesis of isothiazole derivatives often involves the reaction of nitrile oxides and munchnones with various substrates. For instance, 3-Diethylamino-4-(4-methoxyphenyl)-5-vinyl-isothiazole 1,1-dioxide, a related compound, was synthesized through cycloaddition reactions with nitrile oxides and munchnones, yielding cycloadducts in good yields . The reaction targeted the vinyl group exclusively, demonstrating the specificity of the reaction site in these molecules. Additionally, oxidation reactions have been employed to prepare isothiazole oxides and dioxides, as seen in the preparation of 4-isothiazolin-3-one I-oxides and I, I-dioxides using oxidizing agents like m-chloroperbenzoic acid .

Molecular Structure Analysis

The molecular structure of benzisothiazole derivatives is often characterized by the presence of hydrogen-bond donor and acceptor systems. For example, 2,3-Dihydro-2-alkyl-3-hydroxybenzisothiazole 1,1-dioxides exhibit self-complementary hydrogen-bonding capabilities, leading to the formation of novel hydrogen-bonded dimers with 12/14-membered bicyclic bridges . These structural features are crucial for the molecular association and can significantly influence the physical and chemical properties of the compounds.

Chemical Reactions Analysis

Benzisothiazole derivatives undergo various chemical reactions, including cycloaddition and pyrolytic transformation. The cycloadducts formed from reactions with nitrile oxides and munchnones can undergo pyrolytic transformation into α,β-unsaturated nitriles through intermediate isoxazole- or pyrrole-isothiazoline 1,1-dioxide structures . These transformations highlight the reactivity of the vinyl group and the potential for generating diverse chemical structures from isothiazole derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzisothiazole derivatives are influenced by their molecular structure and substituents. The intermolecular associations through hydrogen bonding, as observed in 2,3-Dihydro-2-alkyl-3-hydroxybenzisothiazole 1,1-dioxides, can affect solubility and stability . Furthermore, the presence of functional groups such as the ethoxy group in this compound can modify the compound's hydrophobicity and reactivity. The anti-bacterial activities of these compounds, as seen in the synthesized 2-hydroxyethylbenzo[d]isothiazol-3(2H)-one aliphatic acid esters, also indicate their potential as bioactive molecules, particularly against Gram-positive bacteria .

Scientific Research Applications

Generation of Benzosultams

This research discusses an efficient route to create diverse 3-sulfonated-2,3-dihydrobenzo[d]isothiazole 1,1-dioxides through a multi-component reaction. This process is significant in the synthesis of sulfonated benzosultams, which have various applications in chemistry (Zhou, Xia, & Wu, 2017).

Synthesis of Cyclic Sulfonamides

Another study describes the synthesis of novel cyclic sulfonamides, which are important in the development of new pharmaceuticals. This involves the thermal Diels-Alder reaction of triene derivatives, leading to the creation of compounds like 2-(4-chlorobenzyl)-5-(1H-imidazol-4-yl)-2,3,3a,4,5,7a-hexahydrobenzo[d]isothiazole 1,1-dioxide, a histamine H3 receptor antagonist (Greig, Tozer, & Wright, 2001).

Isothiazole Derivatives Synthesis

Research on the reaction of m-chloroperbenzoic acid with 4-isothiazolin-3-ones led to the preparation of representative 4-isothiazolin-3-one I-oxides and I, I-dioxides. These findings expand the chemical understanding of isothiazole compounds and their derivatives (Lewis, Miller, Hausman, & Szamborski, 1971).

Future Directions

Isothiazoles, including 3-Ethoxybenzo[d]isothiazole 1,1-dioxide, are widely utilized in medicinal chemistry and organic synthesis. The emergence of novel heterocyclic architectures based on isothiazole opens the door for future investigations of this versatile heterocyclic scaffold.

Mechanism of Action

Target of Action

The primary target of 3-Ethoxybenzo[d]isothiazole 1,1-dioxide (PSAD) is the perovskite precursor solution used in the production of perovskite solar cells . The compound is introduced into the solution with the aim of regulating crystallization and reducing defects in the perovskite thin film .

Mode of Action

PSAD interacts with the perovskite through a combination of hydrogen bonding and coordination interactions . Various characterization studies, including nuclear magnetic resonance, Fourier transform infrared spectroscopy, and X-ray photoelectron spectroscopy, as well as density functional theory calculations, have been conducted to reveal these interactions .

Biochemical Pathways

The interaction between PSAD and the perovskite affects the crystallization process, leading to the formation of perovskite thin films with larger grains and fewer defects . This interaction also reduces non-radiative recombination, lowers the energy loss from hole extraction, and improves electron extraction .

Result of Action

The introduction of PSAD into the perovskite precursor solution results in improved efficiency and stability of the perovskite solar cells . The perovskite thin films obtained have larger grains and fewer defects, which contribute to the reduction of non-radiative recombination, lowering of energy loss from hole extraction, and improvement of electron extraction .

Action Environment

The action of PSAD is influenced by the environment in which it is used. For instance, the conditions under which the perovskite precursor solution is prepared and processed can affect the interaction between PSAD and the perovskite, and consequently, the performance of the resulting solar cells .